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Abstract
HLY78 is a synthetic derivative of Lycorine and a potent activator of the canonical Wnt/β-

catenin signaling pathway. It functions as a molecular glue, targeting the DIX domain of Axin, a

key component of the β-catenin destruction complex. This interaction promotes the association

between Axin and the Wnt co-receptor LRP6 (lipoprotein receptor-related protein 6), leading to

the phosphorylation and activation of LRP6.[1] Consequently, the destruction complex is

inhibited, allowing β-catenin to accumulate in the cytoplasm and translocate to the nucleus,

where it activates the transcription of Wnt target genes. These application notes provide

detailed protocols for the in vitro use of HLY78 to study Wnt/β-catenin signaling in various cell

lines.

Quantitative Data Summary
The following table summarizes the effective concentrations of HLY78 observed in various in

vitro assays. Researchers should perform dose-response experiments to determine the optimal

concentration for their specific cell line and experimental conditions.
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Cell Line Assay Type
HLY78
Concentration

Incubation
Time

Observed
Effect

HEK293T

Wnt/β-catenin

Reporter Assay

(Luciferase)

2.5 - 20 µM

7 hours (1 hr pre-

treatment, 6 hr

co-treatment with

Wnt3a)

Synergistic

activation of Wnt

signaling with

Wnt3a.[2]

HGC-27, AGS
Colony

Formation Assay
20 µM 48 hours

Increased colony

formation ability.

[1]

HGC-27, AGS Migration Assay 20 µM 48 hours
Elevated cell

migration.[1]

H460
Cell Viability

Assay
0.1 - 1 µM 72 hours

Dose-dependent

decrease in cell

viability.

Signaling Pathway
The following diagram illustrates the mechanism of action of HLY78 in the Wnt/β-catenin

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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